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Compound of Interest

Compound Name: HATU

Cat. No.: B8005175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility and stability of HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate),

a widely used coupling reagent in peptide synthesis and organic chemistry. Understanding

these properties is critical for optimizing reaction conditions, ensuring reproducibility, and

maintaining safety in the laboratory.

Core Properties of HATU
HATU is a white to off-white crystalline solid known for its high efficiency in facilitating amide

and ester bond formation, particularly in sterically hindered cases.[1][2] It functions by

activating a carboxylic acid to form a highly reactive OAt-active ester.[2][3][4]

Property Value

CAS Number 148893-10-1

Molecular Formula C₁₀H₁₅F₆N₆OP

Molecular Weight 380.23 g/mol

Appearance White to off-white crystalline solid/powder

Melting Point ~183-191°C (with decomposition)
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Solubility Profile
HATU is generally soluble in polar aprotic solvents, which are commonly used for peptide

coupling reactions. Its solubility in non-polar solvents is limited. Anhydrous solvents are crucial

for successful reactions, as the presence of water can lead to hydrolysis of the activated ester

intermediate.

Solvent Solubility Notes

N,N-Dimethylformamide (DMF) Soluble
The most common solvent for

HATU-mediated couplings.

Dimethyl Sulfoxide (DMSO) Soluble (≥16 mg/mL)

N-Methyl-2-pyrrolidone (NMP) Soluble
Often suggested as an

alternative to DMF.

Acetonitrile (ACN) Soluble

Acetone Soluble

Dichloromethane (DCM) Low/Slight

While HATU itself has low

solubility, it is used for

couplings in DCM. The

addition of a base like DIPEA

can help dissolve the

components as the reaction

proceeds.

Tetrahydrofuran (THF) Low/Slight
Can be used, but may result in

a suspension.

Water Insoluble

Ethanol (EtOH) Insoluble

Stability and Storage
Proper storage and handling are paramount due to HATU's potential thermal instability and

sensitivity to moisture.
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Condition Stability Profile Recommendations

Solid-State Storage
Very stable and not

hygroscopic.

Can be stored indefinitely at

0°C. A storage temperature of

2-8°C is also recommended.

Solution Stability (in DMF)

A 0.5M solution in DMF can be

stored under an inert

atmosphere for weeks. After 4

weeks, purity is approximately

85%.

For best results, use freshly

prepared solutions. Long-term

storage of solutions is not

recommended.

Thermal Stability

Potentially explosive. Violent

decomposition can occur when

dried at elevated

temperatures.

Avoid heating the solid

reagent. A study flagged HATU

as potentially shock-sensitive

and explosive.

Hydrolysis

Susceptible to hydrolysis in the

presence of water, which can

deactivate the reagent.

Use anhydrous solvents and

an inert atmosphere for

reactions to prevent moisture

contamination.

Safety Warning: HATU is classified as a moderate skin sensitizer (GHS Category 1A) and has

been shown to induce allergic reactions, which can range from skin irritation to severe

anaphylaxis. Appropriate personal protective equipment (PPE) should be worn at all times.

Experimental Protocols and Methodologies
A. General Protocol for HATU-Mediated Amide Coupling

This protocol outlines a standard procedure for coupling a carboxylic acid and an amine.

Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the carboxylic

acid (1.0 equiv.) in an anhydrous polar aprotic solvent (e.g., DMF, 0.2 M).

Activation: Add HATU (1.0–1.2 equiv.) to the solution. Add a non-nucleophilic base, such as

N,N-Diisopropylethylamine (DIPEA) (2.0 equiv.), to the mixture.
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Pre-activation: Stir the mixture at room temperature for a few minutes (5-30 min) to allow for

the formation of the OAt-active ester. This step is crucial to avoid side reactions where HATU
reacts directly with the amine.

Coupling: Add the amine (1.1 equiv.) to the reaction mixture.

Monitoring: Let the reaction proceed at room temperature. Monitor its progress using an

appropriate analytical technique, such as HPLC or TLC. Reactions are typically complete

within 1 to 24 hours.

Work-up: Perform an aqueous work-up to remove byproducts like tetramethylurea and HOAt.

The desired amide product can then be purified, typically by flash chromatography.

B. Protocol for Preparing a HATU Stock Solution

Use a dry flask under an inert atmosphere.

Add the calculated mass of solid HATU to the flask.

Add the required volume of anhydrous DMF to achieve the desired concentration (e.g., 0.5

M).

Gently swirl or stir the mixture until the HATU is fully dissolved.

Store the solution at 0°C under an inert atmosphere and seal it carefully to prevent moisture

ingress.

Visualized Mechanisms and Workflows
HATU-Mediated Amide Bond Formation Workflow

The following diagram illustrates the key steps in the HATU reaction mechanism, from

carboxylic acid activation to the final amide product.
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Caption: Workflow of HATU-mediated amide coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8005175?utm_src=pdf-body-img
https://www.benchchem.com/product/b8005175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HATU - Enamine [enamine.net]

2. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]

3. apexbt.com [apexbt.com]

4. HATU - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to HATU: Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8005175#hatu-reagent-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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